molecular formula C13H13N B1598984 4-Methyl-2-phenylaniline CAS No. 42308-28-1

4-Methyl-2-phenylaniline

Cat. No.: B1598984
CAS No.: 42308-28-1
M. Wt: 183.25 g/mol
InChI Key: KUDNAOXIFNMHEK-UHFFFAOYSA-N
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Description

4-Methyl-2-phenylaniline is an organic compound with the molecular formula C13H13N. It is a derivative of aniline, where the amino group is substituted with a phenyl group and a methyl group. This compound is known for its applications in various fields, including organic synthesis and material science.

Preparation Methods

Synthetic Routes and Reaction Conditions: 4-Methyl-2-phenylaniline can be synthesized through several methods. One common approach involves the reduction of 4-methyl-2-nitrophenylbenzene using hydrogen gas in the presence of a palladium catalyst. Another method includes the reaction of 4-methyl-2-bromophenylbenzene with ammonia under high temperature and pressure conditions .

Industrial Production Methods: In industrial settings, this compound is often produced through the catalytic hydrogenation of 4-methyl-2-nitrophenylbenzene. This process involves the use of a palladium or platinum catalyst and hydrogen gas at elevated temperatures and pressures .

Chemical Reactions Analysis

Types of Reactions: 4-Methyl-2-phenylaniline undergoes various chemical reactions, including:

Common Reagents and Conditions:

Major Products Formed:

Scientific Research Applications

4-Methyl-2-phenylaniline has a wide range of applications in scientific research:

    Chemistry: It is used as an intermediate in the synthesis of dyes, pigments, and pharmaceuticals.

    Biology: It serves as a building block for the synthesis of biologically active compounds.

    Medicine: It is investigated for its potential use in drug development and as a precursor for various therapeutic agents.

    Industry: It is used in the production of polymers, resins, and other advanced materials .

Mechanism of Action

The mechanism of action of 4-Methyl-2-phenylaniline involves its interaction with various molecular targets and pathways. It can act as a nucleophile in substitution reactions, forming covalent bonds with electrophilic centers. Additionally, it can undergo redox reactions, influencing the redox state of biological systems .

Comparison with Similar Compounds

Uniqueness: 4-Methyl-2-phenylaniline is unique due to its dual substitution pattern, which imparts distinct chemical and physical properties. This makes it a valuable intermediate in organic synthesis and a versatile compound in various applications .

Biological Activity

4-Methyl-2-phenylaniline, also known as p-toluidine, is an aromatic amine with the chemical formula C13H13NC_{13}H_{13}N. This compound has garnered attention in various fields of research due to its potential biological activities and applications in medicinal chemistry.

  • Molecular Formula : C13H13NC_{13}H_{13}N
  • Molecular Weight : 197.25 g/mol
  • CAS Number : 42308-28-1

This compound is characterized by its two aromatic rings and an amino group, which contribute to its reactivity and biological interactions.

Anticancer Potential

Recent studies have indicated that derivatives of this compound exhibit significant anticancer properties. For instance, modifications of the compound have been shown to enhance selectivity towards cancer cells, potentially leading to new chemotherapeutic agents.

Case Study: Synthesis of Antitumor Peptides

Research has focused on synthesizing peptides based on this compound derivatives, demonstrating promising antitumor activity. These peptides were tested for their ability to inhibit tumor growth in various cancer models. The findings suggest that these compounds may be effective against multiple myeloma and other solid tumors due to their selective cytotoxicity .

The biological activity of this compound is believed to be mediated through several mechanisms:

  • Inhibition of Nucleic Acid Synthesis : Compounds derived from this compound have been shown to inhibit the growth of nucleic acids in vitro, which is crucial for cancer cell proliferation.
  • Selective Uptake by Tumor Cells : The compound's structure allows it to be selectively transported into tumor cells via specific amino acid transporters, enhancing its therapeutic efficacy .

Toxicological Profile

While exploring the biological activities, it is essential to consider the toxicological aspects of this compound. Studies indicate that this compound can exhibit toxicity at high concentrations, necessitating careful dose management during therapeutic applications .

Table 1: Summary of Biological Activities

Activity TypeDescriptionReference
Antitumor ActivityInhibits growth in various cancer cell lines
Nucleic Acid InhibitionReduces nucleic acid synthesis in vitro
Selective TransportUtilizes amino acid transporters for cellular uptake
ToxicityExhibits toxicity at elevated concentrations

Recent Studies

  • Phenylalanine Analogs : A study highlighted the structure–activity relationship of phenylalanine analogs, including this compound, focusing on their interaction with LAT1 transporters. This research suggests that modifications can significantly alter their biological efficacy and selectivity for tumor cells .
  • Antibacterial Properties : Preliminary investigations into the antibacterial activity of related compounds have shown potential against multidrug-resistant strains, indicating a broader spectrum of biological activity beyond anticancer effects .

Properties

IUPAC Name

4-methyl-2-phenylaniline
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H13N/c1-10-7-8-13(14)12(9-10)11-5-3-2-4-6-11/h2-9H,14H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KUDNAOXIFNMHEK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)N)C2=CC=CC=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H13N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80405690
Record name 4-methyl-2-phenylaniline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80405690
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

183.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

42308-28-1
Record name 4-methyl-2-phenylaniline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80405690
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

To a degassed solution of 2-bromo-4-methylbenzenamine (0.301 g, 1.618 mmol), phenyl boronic acid (0.296 g, 2.427 mmol), and tetrakistriphenylphosphine palladium(0) (0.187 g, 0.162 mmol) in DME (8 mL) was added 2M sodium carbonate solution (3 ml, 6 mmol) and the mixture was stirred for 16 h at 80° C. Water (30 ml) was added and the product was extracted with EtOAc (2×30 mL). The combined organics were washed with brine, dried (Na2SO4), concentrated and purified by silica gel chromatography to provide 2-phenyl-4-methylbenzenamine as a thick syrup (0.22 g, 75% yield). 1H NMR (400 MHz, CDCl3): δ 7.47-7.41 (m, 4H), 7.36-7.32 (m, 1H), 6.99-6.96 (m, 2H), 6.71 (d, J=8.0 Hz, 1H), 2.28 (s, 3H); MS (ESI) m/z: 184.2 (M+H+).
Quantity
0.301 g
Type
reactant
Reaction Step One
Quantity
0.296 g
Type
reactant
Reaction Step One
[Compound]
Name
tetrakistriphenylphosphine palladium(0)
Quantity
0.187 g
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step One
Name
Quantity
8 mL
Type
solvent
Reaction Step One
Name
Quantity
30 mL
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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